N1-benzyl-N2-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)oxalamide

• IUPAC Name: N-benzyl-N'-[1-(4-phenylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]oxamide
• InChI: InChI=1S/C26H30N4O2S/c1-20(28-26(32)25(31)27-19-21-9-4-2-5-10-21)24(23-13-8-18-33-23)30-16-14-29(15-17-30)22-11-6-3-7-12-22/h2-13,18,20,24H,14-17,19H2,1H3,(H,27,31)(H,28,32)
• InChI Key: JDRJAQIHSACUQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)C3=CC=CC=C3)NC(=O)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C26H30N4O2S
• Molecular Weight: 462.6 g/mol

Description

N1-benzyl-N2-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)oxalamide, also known as BPTP, is a compound that has shown potential in scientific research applications.

Scientific Research Applications

Receptor Affinity and Binding Studies

Research on compounds with structures related to N1-benzyl-N2-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)oxalamide has focused on their affinity towards receptors such as 5-HT1A serotonin receptors. For instance, Pessoa‐Mahana et al. (2012) synthesized and evaluated a series of benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives for their affinity towards 5-HT1A receptors, indicating the relevance of structural analogs in receptor binding studies (Pessoa‐Mahana et al., 2012).

Synthesis and Characterization

The synthesis of related compounds often involves novel methodologies that could be applicable to the synthesis of N1-benzyl-N2-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)oxalamide. De et al. (2017) discussed a copper-catalyzed coupling reaction involving (hetero)aryl chlorides and amides, which showcases a methodology that could potentially be used for synthesizing complex molecules including oxalamide derivatives (De et al., 2017).

Molecular Docking and Drug Design

Studies on related compounds have also delved into molecular docking to understand binding mechanisms with receptors, providing a foundation for drug design. Xu et al. (2016) performed structural analysis and molecular docking on arylpiperazine derivatives, exploring their binding mechanism with α1A-adrenoceptors, which suggests that similar computational studies could be applied to N1-benzyl-N2-(1-(4-phenylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)oxalamide to predict its interaction with target receptors (Xu et al., 2016).